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For Immediate Implementation by Laboratory and Research Professionals

Trichlorofluoromethane, a chlorofluorocarbon also known as CFC-11 or Freon-11, is a potent

ozone-depleting substance and a significant greenhouse gas.[1] Due to its environmental

impact, the production of CFC-11 has been phased out under the Montreal Protocol.[2][3]

Proper disposal of existing stocks of CFC-11 is not only a regulatory requirement but a critical

step in protecting the stratospheric ozone layer and mitigating climate change. This document

provides essential safety and logistical information for the handling and disposal of CFC-11,

tailored for research, scientific, and drug development professionals.

Core Disposal Principles
The cornerstone of CFC-11 disposal is the prevention of its release into the atmosphere.[4] In

the United States, the Environmental Protection Agency (EPA) strictly prohibits the intentional

venting of CFC refrigerants.[4] The disposal process for CFC-11 primarily involves two main

stages: recovery and then either reclamation or destruction.

Recovery: This is the process of removing CFC-11 from equipment and storing it in a

designated container.[3]

Reclamation: The recovered CFC-11 is reprocessed to meet the purity standards of new

(virgin) product.[3]
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Destruction: The recovered CFC-11 is permanently destroyed using EPA-approved

technologies.

Quantitative Data on CFC-11 Disposal
The following table summarizes key quantitative data related to the disposal of CFC-11, based

on regulatory standards and available cost information.
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Parameter Value Notes

EPA Refrigerant Recovery

Levels (from appliances with

>5 lbs of refrigerant)

Required vacuum levels for

recovery equipment

manufactured on or after

November 15, 1993.[5]

Low-Pressure Appliances (e.g.,

chillers using CFC-11)
25 mm Hg absolute

This is a deep vacuum,

indicating a high level of

refrigerant removal.[6]

Medium-Pressure Appliances

(<200 lbs refrigerant)
10 inches of Hg vacuum

Medium-Pressure Appliances

(≥200 lbs refrigerant)
15 inches of Hg vacuum

High-Pressure Appliances

(<200 lbs refrigerant)
0 inches of Hg vacuum

High-Pressure Appliances

(≥200 lbs refrigerant)
10 inches of Hg vacuum

Very High-Pressure Appliances 0 inches of Hg vacuum

Disposal Cost (Destruction) ~$20/kilogram

This cost is from the Canadian

Refrigerant Management

Canada program and may vary

based on location and service

provider.[7]

Environmental Impact

Comparison (Reclamation vs.

Destruction)

Reclamation has a lower

environmental impact.

A life-cycle assessment

showed that reclamation

resulted in 5.7 to 15.9 kg less

CO2-equivalent emissions per

kg of refrigerant compared to

destruction.[8]

Experimental Protocol: Recovery of CFC-11 from
Laboratory Equipment
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This protocol outlines the general steps for safely recovering CFC-11 from laboratory

equipment. Note: This procedure must be performed by an EPA-certified technician using

certified recovery equipment.[4]

Materials:

EPA-certified refrigerant recovery machine

Certified recovery cylinders (do not fill beyond 80% capacity)

Manifold gauge set

Hoses with low-loss fittings

Vacuum pump

Personal Protective Equipment (PPE): Safety glasses, gloves, and appropriate respiratory

protection.

Procedure:

Preparation:

Ensure adequate ventilation in the work area.

Inspect all equipment (recovery machine, hoses, cylinders) to ensure they are in good

working order and compatible with CFC-11.

Place the recovery cylinder on a digital scale to monitor the weight of the recovered

refrigerant.

Connecting the Equipment:

Turn off and lock out the equipment containing the CFC-11.

Connect the manifold gauge set to the service ports on the equipment.
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Connect the manifold to the inlet of the recovery machine and the outlet of the recovery

machine to the recovery cylinder.

Purging Hoses:

Briefly open the valves on the equipment and the recovery cylinder to purge any air from

the connecting hoses. This is crucial to prevent contamination of the recovered CFC-11.

Recovery Process:

Start the recovery machine.

Monitor the gauges on the manifold and the weight of the recovery cylinder.

Continue the recovery process until the EPA-mandated vacuum level for the specific type

of equipment is reached (refer to the table above).[6]

Completion and Disconnection:

Once the required vacuum is achieved, shut off the recovery machine.

Close the valves on the recovery cylinder and the equipment.

Disconnect the hoses.

Labeling and Storage:

Properly label the recovery cylinder with the type of refrigerant (CFC-11) and the amount

recovered.

Store the cylinder in a cool, dry, and well-ventilated area away from direct sunlight and

heat sources.

Disposal Pathways and Logistics
Once recovered, the CFC-11 must be sent for either reclamation or destruction.

Reclamation: If the recovered CFC-11 is to be reused, it must be sent to an EPA-certified

reclaimer. The reclaimer will process the gas to meet purity standards. Reclaimed CFC-11
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can then be sold for servicing existing equipment.

Destruction: For permanent disposal, the recovered CFC-11 must be sent to a facility that

uses an EPA-approved destruction technology, such as incineration.[9] It is important to note

that the destruction of CFCs is generally preferred over reclamation to prevent future

emissions, as even reclaimed refrigerants can leak from aging equipment.[10]

For laboratory settings, hazardous waste regulations under the Resource Conservation and

Recovery Act (RCRA) may apply.[11] It is essential to consult your institution's Environmental

Health and Safety (EHS) department to ensure compliance with all applicable federal, state,

and local regulations.[12] Laboratories may be subject to specific accumulation time limits for

hazardous waste.[13]

Visualizing the Disposal Workflow
The following diagrams illustrate the key decision points and processes in the proper disposal

of CFC-11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://dtsc.ca.gov/wp-content/uploads/sites/31/2018/05/032792.pdf
https://eaps.mit.edu/news-impact/reductions-in-cfc-11-emissions-put-ozone-recovery-back-on-track/
https://eaps.mit.edu/news-impact/reductions-in-cfc-11-emissions-put-ozone-recovery-back-on-track/
https://waves-vagues.dfo-mpo.gc.ca/Library/141946.pdf
https://essr.umd.edu/who-we-are/environmental-affairs/cfc-appliance-recycling-and-recovery-practices
https://essr.umd.edu/who-we-are/environmental-affairs/cfc-appliance-recycling-and-recovery-practices
https://19january2021snapshot.epa.gov/sites/static/files/2015-08/documents/table_2_-_levels_of_evacuation_which_must_be_achieved_by_recovery_or_recycling_machines_manufactured_on_or_after_november_15_1993_and_intended_for_use_with_appliances.pdf
https://www.ehs.ucsb.edu/sites/default/files/docs/ec/EPAs_Evacuation_Level_Chart.pdf
https://www.epa.gov/section608/required-level-evacuation-appliances
https://www.researchgate.net/publication/366664597_Life-Cycle_Assessment_of_Refrigerants_for_Air_Conditioners_Considering_Reclamation_and_Destruction
https://www.copalliance.org/imglib/downloads/2020-ods-thermal-destruction.pdf
https://fexa.io/blog/destruction-better-than-refrigeration-recycling/
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132024
https://dtsc.ca.gov/laboratory-hazardous-waste-accumulation-and-treatment/
https://www.benchchem.com/product/b607422#fc-11a-2-proper-disposal-procedures
https://www.benchchem.com/product/b607422#fc-11a-2-proper-disposal-procedures
https://www.benchchem.com/product/b607422#fc-11a-2-proper-disposal-procedures
https://www.benchchem.com/product/b607422#fc-11a-2-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607422?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

